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Introduction
FDW028 is a potent and highly selective small-molecule inhibitor of Fucosyltransferase 8

(FUT8), a key enzyme responsible for core fucosylation of N-glycans.[1][2][3] In the context of

cancer, particularly metastatic colorectal cancer (mCRC), FDW028 demonstrates significant

anti-tumor effects by targeting the immune checkpoint molecule B7-H3 (CD276).[1][2] The

mechanism of action involves the inhibition of FUT8, which leads to the defucosylation of B7-

H3. This structural change allows the chaperone protein HSPA8 (HSC70) to bind to B7-H3,

thereby directing it for degradation through the chaperone-mediated autophagy (CMA) pathway

within lysosomes.[2][4][5] FDW028 has also been shown to suppress the AKT/mTOR signaling

pathway.[1]

This protocol provides a detailed method for using immunofluorescence (IF) to visualize a key

downstream effect of FDW028 treatment: the colocalization of B7-H3 with the lysosomal

marker LAMP1, which is indicative of its degradation. This assay is critical for confirming the

on-target effect of FDW028 in a cellular context.
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Quantitative Data Summary
The following table summarizes the effective concentrations of FDW028 as reported in the

literature. These values can be used as a starting point for experimental design.

Cell Line Assay Type
Concentration
/ Metric

Treatment
Duration

Reference

SW480 (Colon

Cancer)
Proliferation IC50: 5.95 µM 72 hours [3]

HCT-8 (Colon

Cancer)
Proliferation IC50: 23.78 µM 72 hours [3]

SW480 & HCT-8
B7-H3

Degradation
50 µM 72 hours [2][3]

SW480 & HCT-8 Migration Assay 50 µM 72 hours [3]

FDW028 Signaling Pathway
Caption: FDW028 inhibits FUT8, leading to B7-H3 defucosylation and degradation.

Immunofluorescence Experimental Workflow
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2. Treat with FDW028
(e.g., 50 µM, 72h)

3. Fixation
(4% PFA, 20 min)

4. Permeabilization
(0.1% Triton X-100, 15 min)

5. Blocking
(1% BSA, 1 hour)

6. Primary Antibody Incubation
(anti-B7-H3 + anti-LAMP1)

(4°C, Overnight)

7. Secondary Antibody Incubation
(Alexa Fluor 488 + 594)

(RT, 1 hour, Dark)

8. Counterstain
(DAPI, 5 min)

9. Mount Coverslips

10. Image Acquisition
(Confocal Microscopy)

End

Click to download full resolution via product page

Caption: Step-by-step workflow for the immunofluorescence protocol.
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Detailed Immunofluorescence Protocol
This protocol is designed for the indirect immunofluorescence staining of cultured cells treated

with FDW028.

I. Materials and Reagents
Cells: Adherent cancer cell line of interest (e.g., SW480, HCT-8).

Culture Ware: Glass coverslips (sterilized), 6-well or 24-well tissue culture plates.

FDW028 Stock Solution: Prepare a concentrated stock in fresh DMSO (e.g., 10-50 mM).[1]

Buffers and Solutions:

Phosphate-Buffered Saline (PBS), pH 7.4.

Fixation Solution: 4% Paraformaldehyde (PFA) in PBS. (Caution: PFA is toxic, handle in a

fume hood).[6][7]

Permeabilization Buffer: 0.1% Triton X-100 in PBS.[8]

Blocking Buffer: 1% Bovine Serum Albumin (BSA) in PBS.[6]

Antibody Dilution Buffer: 1% BSA in PBS.

Antibodies:

Primary Antibodies:

Rabbit anti-B7-H3/CD276 antibody.

Mouse anti-LAMP1 antibody.

Secondary Antibodies (highly cross-adsorbed):

Goat anti-Rabbit IgG (H+L) conjugated to a fluorophore (e.g., Alexa Fluor 488).

Goat anti-Mouse IgG (H+L) conjugated to a different fluorophore (e.g., Alexa Fluor 594).
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Counterstain: DAPI (4',6-diamidino-2-phenylindole) solution (e.g., 1 µg/mL in PBS).[8]

Mounting Medium: Anti-fade mounting medium.

II. Experimental Procedure
A. Cell Seeding and FDW028 Treatment

Place sterile glass coverslips into the wells of a multi-well plate.

Seed cells onto the coverslips at a density that will result in 50-70% confluency at the time of

fixation.[9]

Allow cells to adhere and grow overnight in a 37°C, 5% CO2 incubator.

Treat the cells with the desired concentration of FDW028 (e.g., 50 µM) or a vehicle control

(DMSO) for the specified duration (e.g., 72 hours).

B. Immunofluorescence Staining

Perform all incubation steps at room temperature (RT) unless otherwise specified. Protect

samples from light after the addition of fluorescent antibodies.

Washing: Gently aspirate the culture medium. Wash the cells twice with 1X PBS.[10]

Fixation: Add 4% PFA solution to each well, ensuring coverslips are fully submerged.

Incubate for 20 minutes.[6][7]

Rinsing: Aspirate the PFA and rinse the cells three times with 1X PBS for 5 minutes each.[7]

Permeabilization: Add Permeabilization Buffer (0.1% Triton X-100 in PBS) and incubate for

15-20 minutes. This step is crucial for allowing antibodies to access intracellular antigens like

LAMP1 and internalized B7-H3.[8]

Blocking: Aspirate the permeabilization buffer and rinse once with PBS. Add Blocking Buffer

(1% BSA in PBS) and incubate for 1 hour to minimize non-specific antibody binding.[6]

Primary Antibody Incubation:
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Dilute the primary antibodies (Rabbit anti-B7-H3 and Mouse anti-LAMP1) to their optimal

concentration in the Antibody Dilution Buffer.

Aspirate the blocking solution and add the diluted primary antibody cocktail to the cells.

Incubate overnight at 4°C in a humidified chamber for best results.[7][9]

Washing: Aspirate the primary antibody solution. Wash the cells thoroughly three times with

1X PBS for 5 minutes each.[11]

Secondary Antibody Incubation:

Dilute the fluorophore-conjugated secondary antibodies (e.g., Goat anti-Rabbit Alexa Fluor

488 and Goat anti-Mouse Alexa Fluor 594) in the Antibody Dilution Buffer.

Add the diluted secondary antibody solution to the cells.

Incubate for 1-2 hours at room temperature, protected from light.[7][8]

Washing: Aspirate the secondary antibody solution. Wash the cells three times with 1X PBS

for 5 minutes each in the dark.

Nuclear Counterstaining: Incubate cells with DAPI solution for 5-10 minutes.[8]

Final Wash: Wash once with 1X PBS.

Mounting: Carefully remove the coverslips from the wells using fine-tipped forceps. Invert

and mount them onto a clean microscope slide with a drop of anti-fade mounting medium.[6]

Sealing: Seal the edges of the coverslip with nail polish to prevent drying. Allow it to dry

completely. Store slides flat at 4°C, protected from light.

III. Image Acquisition and Analysis
Imaging: Examine the slides using a fluorescence or confocal microscope. Acquire images

using appropriate filter sets for DAPI (blue), Alexa Fluor 488 (green), and Alexa Fluor 594

(red).
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Analysis: Assess the subcellular localization of B7-H3 (green) and LAMP1 (red). In FDW028-

treated cells, an increase in yellow puncta (overlap of green and red signals) in merged

images suggests colocalization within lysosomes. For quantitative analysis, use image

analysis software to calculate a colocalization coefficient, such as Pearson's R value, as

described in the literature.[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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